N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H24N2O3/c1-26-20-10-9-18(15-21(20)27-2)22(25)23-12-5-6-13-24-14-11-17-7-3-4-8-19(17)16-24/h3-4,7-10,15H,11-14,16H2,1-2H3,(H,23,25)
• InChI Key: PEDXYEIZFXUDGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC#CCN2CCC3=CC=CC=C3C2)OC
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-3,4-dimethoxybenzamide, commonly known as DIBO, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Tumor Proliferation Imaging

PET Imaging for Tumor Proliferation : A study conducted by Dehdashti et al. (2013) explored the use of a cellular proliferative marker, closely related to the compound , for Positron Emission Tomography (PET) imaging in patients with malignant neoplasms. The study highlighted the correlation between tumor uptake of the marker and Ki-67, a proliferation marker, indicating its potential for evaluating the proliferative status of solid tumors without significant adverse effects. This establishes a promising application in the assessment of tumor growth and response to treatment (Dehdashti et al., 2013).

Receptor Binding Studies

Sigma-2 Receptor Probing : Xu et al. (2005) synthesized and evaluated conformationally flexible benzamide analogues, including compounds closely related to our chemical of interest, for their binding affinity to sigma-2 receptors. The study identified [3H]RHM-1 as a useful ligand for studying sigma-2 receptors in vitro, highlighting its potential for understanding receptor functions and developing receptor-targeted therapies (Xu et al., 2005).

Synthetic Route Development

Synthesis of YM758 Monophosphate : Yoshida et al. (2014) described a novel and efficient synthetic route to YM758 monophosphate, a compound with a core structure similar to our chemical of interest, highlighting its potential as an If current channel inhibitor. This work underscores the importance of developing practical synthetic methods for potential therapeutic agents (Yoshida et al., 2014).

Metabolic Studies

Metabolite Identification and Excretion : Umehara et al. (2009) investigated the metabolites of a compound closely related to our chemical of interest, identifying its major metabolites in human urine, plasma, and feces. This study provides insight into the drug's metabolism and excretion pathways, which is crucial for understanding its pharmacokinetics and optimizing its therapeutic use (Umehara et al., 2009).